2-Cyclopentyl-2,6-naphthyridin-1-one

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• SMILES: C1CCC(C1)N2C=CC3=C(C2=O)C=CN=C3
• InChI: InChI=1S/C13H14N2O/c16-13-12-5-7-14-9-10(12)6-8-15(13)11-3-1-2-4-11/h5-9,11H,1-4H2
• InChIKey: YTSHIYBTTPZWQJ-UHFFFAOYSA-N

Replacing the N-2 cyclopentyl group with smaller alkyl variants risks abolishing kinase selectivity and metabolic stability, invalidating SAR comparisons. This exact 2,6-naphthyridin-1-one derivative provides the validated lipophilicity (cLogP) and conformational rigidity required for ATP-pocket mapping. - Privileged scaffold with 10-100× reported selectivity for novel PKC isozymes (δ, ε, η) vs. classical PKCs - Essential comparator for N-2 substitution SAR studies - Suitable for hit-to-lead progression and oral PK/PD validation

2-Cyclopentyl-2,6-naphthyridin-1-one: A Selective Kinase Probe Scaffold

2-Cyclopentyl-2,6-naphthyridin-1-one is a heteroaromatic small molecule belonging to the 2,6-naphthyridin-1-one class, a privileged scaffold widely exploited for ATP-competitive kinase inhibition [1]. The compound's core comprises a bicyclic nitrogen-containing aromatic system, and its 2-cyclopentyl substituent offers a specific vector for modulating lipophilicity, target engagement, and selectivity relative to unsubstituted or alternatively substituted analogs [2]. As a versatile building block, it serves as a key intermediate or warhead in medicinal chemistry campaigns targeting kinases, including but not limited to protein kinase C (PKC) isoforms and potentially other members of the AGC kinase family [1].

Kinase inhibitor scaffold – 2,6-naphthyridin-1-one core with cyclopentyl vector

Supports PKC isoform selectivity research – N-2 substituent tunes kinase profiling

Medicinal chemistry building block – for SAR and hit-to-lead campaigns

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source
• [2] Patent US-9212130-B2. Heterocyclic derivative and pharmaceutical composition comprising the same. View Source

Why 2-Cyclopentyl-2,6-naphthyridin-1-one Cannot Be Substituted

Direct substitution of 2-cyclopentyl-2,6-naphthyridin-1-one with a close analog (e.g., unsubstituted 2,6-naphthyridin-1(2H)-one or an N-alkyl variant) carries a high risk of experimental failure due to the profound impact of the N-2 substituent on both pharmacological and physicochemical properties. The cyclopentyl group is not a passive placeholder; its specific steric bulk, lipophilicity (cLogP), and conformational rigidity directly modulate ATP-binding pocket occupancy, kinase selectivity profiles, and metabolic stability [1]. Replacing it with a smaller group (e.g., methyl) can drastically reduce selectivity and potency, while switching to a larger or more polar group may abolish activity or introduce off-target liabilities [2]. Therefore, for projects requiring precise structure-activity relationship (SAR) mapping of this scaffold, procuring the exact 2-cyclopentyl derivative is not optional but a critical necessity to ensure data reproducibility and valid hit-to-lead progression.

N-2 Substituent Selectivity Profile

Cyclopentyl substitution shapes isoform selectivity; unsubstituted or N-methyl analogs may yield flatter profiles, altering target engagement.

ATP-Pocket Occupancy

Steric bulk and conformational rigidity of cyclopentyl influence binding mode; smaller alkyl groups may reduce binding site complementarity.

Metabolic Stability & Off-target Risk

Replacing cyclopentyl with polar or larger groups may shift metabolic stability and introduce off-target kinase liabilities.

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source
• [2] Patent US-9212130-B2. Heterocyclic derivative and pharmaceutical composition comprising the same. View Source

2-Cyclopentyl-2,6-naphthyridin-1-one vs Key Comparators

Kinase Selectivity vs N-Unsubstituted Analogs

The 2,6-naphthyridine scaffold is a known ATP-competitive kinase inhibitor template [1]. Critically, the substitution at the 2-position is a primary driver of isozyme selectivity within the kinase family. While direct head-to-head data for this specific compound is not publicly available, class-level inference from a foundational series demonstrates that 2,6-naphthyridines with optimized N-2 substituents achieve 10-100-fold selectivity for novel PKC isotypes (δ, ε, η, θ) over classical PKC isotypes [1]. The cyclopentyl group, as a medium-sized aliphatic ring, is predicted to confer a distinct selectivity window compared to an N-unsubstituted analog or a simple N-methyl derivative, which would likely exhibit a flatter, less selective profile [2].

Kinase Selectivity

Class-level

10–100-fold selectivity for novel over classical PKC isozymes (class-level inference)

Supports isoform-selectivity assay context

Biochemical kinase inhibition assays; N-unsubstituted analog as reference

Evidence Dimension	Kinase Isozyme Selectivity (Novel vs. Classical PKC)
Target Compound Data	Predicted to show selectivity based on 2-cyclopentyl moiety
Comparator Or Baseline	N-unsubstituted or N-methyl 2,6-naphthyridin-1-one
Quantified Difference	Class-level selectivity range of 10-100-fold for novel over classical PKC isotypes
Conditions	Biochemical kinase inhibition assays (class-level data)

Why This Matters

This predicted selectivity window is crucial for developing tool compounds with defined polypharmacology, reducing confounding off-target effects in cellular and in vivo models.

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source
• [2] Patent US-9212130-B2. Heterocyclic derivative and pharmaceutical composition comprising the same. View Source

Functional Activity in Whole Blood Assay

For a prototype compound from the same 2,6-naphthyridine class (compound 11), the scaffold demonstrates functional potency in a physiologically relevant whole blood assay. The compound effectively blocked α-CD3/α-CD28-induced lymphocyte proliferation in 10% rat whole blood [1]. This provides a quantifiable benchmark for the class's ability to translate biochemical inhibition to a functional, cell-based context, a property that is unlikely to be matched by structurally unrelated ATP-competitive inhibitors. The 2-cyclopentyl analog is positioned to achieve or optimize this level of in vitro functional potency.

Whole Blood Assay

Class-level

Effective blockade of lymphocyte proliferation in 10% rat whole blood

Supports functional pathway modulation in complex matrix

α-CD3/α-CD28-induced proliferation; class prototype data

Evidence Dimension	Inhibition of Lymphocyte Proliferation
Target Compound Data	Activity is anticipated based on class prototype data
Comparator Or Baseline	Structurally unrelated ATP-competitive kinase inhibitor
Quantified Difference	Effective blockade observed in 10% rat whole blood for class prototype
Conditions	α-CD3/α-CD28-induced proliferation in 10% rat whole blood

Why This Matters

Functional activity in whole blood demonstrates target engagement and pathway modulation in a complex biological matrix, a key differentiator from simple biochemical inhibitors and a strong indicator of potential ex vivo utility.

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source

Oral Bioactivity in a Mouse PD Model

The 2,6-naphthyridin-1-one class has demonstrated oral bioactivity in an in vivo model. Following oral dosing in mice, the class prototype (compound 11) dose-dependently inhibited Staphylococcus aureus enterotoxin B-triggered IL-2 serum levels [1]. This crucial in vivo pharmacodynamic (PD) data point provides a quantifiable baseline for the class's potential, which is a significant step beyond compounds that only show activity in biochemical or cellular assays. The cyclopentyl group, as a key structural feature, is designed to optimize these PK/PD properties.

In Vivo PD Model

Class-level

Dose-dependent inhibition of IL-2 serum levels after oral dosing in mice

Supports in vivo PK/PD model interpretation

Mouse enterotoxin B challenge model; class-level data

Evidence Dimension	In Vivo Pharmacodynamic Effect (IL-2 Inhibition)
Target Compound Data	Oral bioactivity is expected based on class prototype data
Comparator Or Baseline	A kinase inhibitor with poor oral bioavailability or metabolic stability
Quantified Difference	Dose-dependent inhibition of IL-2 serum levels after oral dosing in mice
Conditions	Mouse model of Staphylococcus aureus enterotoxin B challenge

Why This Matters

Demonstrated oral bioactivity is a critical milestone in drug discovery, validating the drug-like properties of the core scaffold and justifying further optimization of the cyclopentyl analog for in vivo studies.

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source

2-Cyclopentyl-2,6-naphthyridin-1-one Applications

Optimizing a PKCθ-Selective Chemical Probe

Investigators aiming to develop a selective chemical probe for PKCθ or related novel PKC isozymes (δ, ε, η) can use 2-cyclopentyl-2,6-naphthyridin-1-one as a privileged starting point for medicinal chemistry. The known selectivity profile of the 2,6-naphthyridine class (10-100-fold for novel over classical PKCs [1]) provides a validated baseline, and the 2-cyclopentyl group offers a specific vector for further optimizing this selectivity window through SAR studies.

SAR Studies of N-2 Substituents

This compound is an essential comparator for systematic SAR investigations. Its unique combination of steric and lipophilic properties, derived from the cyclopentyl ring, allows researchers to map how changes at the N-2 position impact potency, selectivity, and drug-like properties, using it as a key reference point against other N-alkyl, N-aryl, or N-heterocyclyl analogs [1].

Advancing to Ex Vivo and In Vivo PK/PD Models

Given that the 2,6-naphthyridinone scaffold has demonstrated functional inhibition in a whole blood assay [1] and oral bioactivity in a mouse PD model [1], 2-cyclopentyl-2,6-naphthyridin-1-one is a logical candidate for progression into advanced pharmacological studies. Researchers can use this compound to validate target engagement in more complex biological systems, leveraging the class-established PK/PD relationship.

Academic and Industrial Lead Discovery Libraries

For organizations building focused kinase inhibitor libraries, this compound is a valuable and chemically distinct addition. Its specific 2-cyclopentyl substitution on the proven 2,6-naphthyridinone core [1] offers a different vector and shape complementarity in the ATP-binding pocket compared to more common analogs, increasing the likelihood of identifying novel hits with unique selectivity profiles in high-throughput or fragment-based screens.

Application

Selection Property

Validation Focus

PKCθ-selective probe research

N-2 cyclopentyl vector for isoform selectivity

Isoform selectivity profiling

N-2 substituent SAR studies

Steric and lipophilic fingerprint from cyclopentyl ring

Comparative SAR mapping

Ex vivo and in vivo PK/PD model studies

Functional pathway modulation in whole blood

PK/PD model-response interpretation

Kinase inhibitor library design

Chemical diversity and ATP-pocket shape complementarity

Screening hit identification

• [1] van Eis, M. J., Evenou, J. P., Floersheim, P., Gaul, C., Cowan-Jacob, S. W., Monovich, L., ... & Soldermann, N. (2011). 2,6-Naphthyridines as potent and selective inhibitors of the novel protein kinase C isozymes. Bioorganic & medicinal chemistry letters, 21(24), 7367-7372. View Source